Cas no 4737-50-2 (pentylboronic acid)
pentylboronic acid structure
Product Name:pentylboronic acid
CAS No:4737-50-2
MF:C5H13BO2
MW:115.966521978378
MDL:MFCD01074651
CID:45274
PubChem ID:352103
Update Time:2025-04-18
pentylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- n-Pentylboronic acid
- Pentylboronic Acid (contains varying amounts of Anhydride)
- pentylboronic acid
- 1-Pentaneboronic Acid
- 1-Pentaneboronic Acid (contains varying amounts of Anhydride)
- 1-PENTYLBORONIC ACID
- Boronic acid, pentyl-
- PENTYLDIHYDROXYBORANE
- Pentylboronsaure
- n-Pentylboronicacid
- N-PENTANEBORONIC ACID
- N-PENTYL BORONIC ACID
- B-PENTYL-BORONIC ACID
- 1-PENTANE BORONIC ACID
- ABWPXVJNCQKYDR-UHFFFAOYSA-N
- NSC524968
- VB10767
- RP19209
- LS11156
- AB08098
- BC001055
- T
- 4737-50-2
- AKOS013013911
- DTXSID50326166
- NSC-524968
- P2267
- B-PENTYLBORONIC ACID
- Pentyl boronic acid
- FT-0650400
- CS-W018820
- UNII-3WP8AMD5MW
- NSC 524968
- SCHEMBL10239
- 3WP8AMD5MW
- F0001-1263
- MFCD01074651
- J-523748
- A827200
- EN300-206193
- AS-18755
- DB-002952
- Boronic acid, B-pentyl-
- 1-Pentaneboronic Acid; Pentyl-Boronic Acid; NSC 524968; Pentylboronic Acid; B-Pentylboronic Acid
-
- MDL： MFCD01074651
- Inchi： 1S/C5H13BO2/c1-2-3-4-5-6(7)8/h7-8H,2-5H2,1H3
- InChI Key： ABWPXVJNCQKYDR-UHFFFAOYSA-N
- SMILES： OB(CCCCC)O
Computed Properties
- Exact Mass: 116.10100
- Monoisotopic Mass: 116.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 47.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 40.5
Experimental Properties
- Density: 0.905
- Melting Point: 94°C(lit.)
- Boiling Point: 207.9°Cat760mmHg
- Flash Point: 79.5°C
- Refractive Index: 1.409
- PSA: 40.46000
- LogP: 0.64940
pentylboronic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Storage Condition：Store long-term at -20°C
pentylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 208660-5g |
n-Pentylboronic acid |
4737-50-2 | 95% | 5g |
￡29.00 | 2022-03-01 | |
| Fluorochem | 208660-10g |
n-Pentylboronic acid |
4737-50-2 | 95% | 10g |
￡52.00 | 2022-03-01 | |
| Fluorochem | 208660-25g |
n-Pentylboronic acid |
4737-50-2 | 95% | 25g |
￡119.00 | 2022-03-01 | |
| Alichem | A249000311-100g |
n-Pentylboronic acid |
4737-50-2 | 98% | 100g |
$395.20 | 2023-09-01 | |
| Fluorochem | 208660-1g |
n-Pentylboronic acid |
4737-50-2 | 95% | 1g |
￡10.00 | 2022-03-01 | |
| Ambeed | A143829-1g |
n-Pentylboronic acid |
4737-50-2 | 98% | 1g |
$14.0 | 2025-04-19 | |
| Ambeed | A143829-5g |
n-Pentylboronic acid |
4737-50-2 | 98% | 5g |
$17.0 | 2025-04-19 | |
| Ambeed | A143829-10g |
n-Pentylboronic acid |
4737-50-2 | 98% | 10g |
$21.0 | 2025-04-19 | |
| Ambeed | A143829-25g |
n-Pentylboronic acid |
4737-50-2 | 98% | 25g |
$44.0 | 2025-04-19 | |
| Ambeed | A143829-100g |
n-Pentylboronic acid |
4737-50-2 | 98% | 100g |
$157.0 | 2025-04-19 |
pentylboronic acid Related Literature
-
Yoshihiko Yamamoto,Naohiro Kirai,Yu Harada Chem. Commun. 2008 2010
-
Tatsuya Okuzumi,Gregory S. Ducker,Chao Zhang,Brian Aizenstein,Randy Hoffman,Kevan M. Shokat Mol. BioSyst. 2010 6 1389
4737-50-2 (pentylboronic acid) Related Products
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